Cas no 1260915-91-0 (2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate)

• Product Name: 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate
• CAS No: 1260915-91-0
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• CID: 5320624
• Update Time: 2025-10-25

2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-(2-methyl-1-piperidinyl)-2-oxoethyl ester
• 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate

• Inchi： 1S/C16H21NO3/c1-12-6-8-14(9-7-12)16(19)20-11-15(18)17-10-4-3-5-13(17)2/h6-9,13H,3-5,10-11H2,1-2H3
• InChI Key： MAOQRELGELMKGI-UHFFFAOYSA-N
• SMILES： C(OCC(N1CCCCC1C)=O)(=O)C1=CC=C(C)C=C1

Additional information on 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate

Comprehensive Overview of 2-(2-Methylpiperidin-1-yl)-2-oxoethyl 4-Methylbenzoate (CAS No. 1260915-91-0)

The compound 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate, identified by its CAS No. 1260915-91-0, is a specialized organic molecule with a unique structural framework. This ester derivative combines a 2-methylpiperidine moiety with a 4-methylbenzoate group, resulting in a compound that has garnered attention in pharmaceutical and chemical research. Its molecular formula and weight, along with its precise IUPAC name, make it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for custom synthesis and high-purity compounds like 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate has surged, driven by advancements in drug discovery and material science. Users frequently search for terms such as "synthesis methods for 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate" or "applications of CAS 1260915-91-0", reflecting a growing curiosity about its potential uses. This compound's versatility makes it a candidate for further exploration in medicinal chemistry and catalysis.

The structural features of 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate include a piperidine ring substituted with a methyl group, which can influence its pharmacokinetic properties. The 4-methylbenzoate ester linkage adds lipophilicity, a critical factor in drug design for improving membrane permeability. Researchers often investigate such compounds for their potential as intermediates in organic synthesis or as bioactive scaffolds in drug development.

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The synthetic routes for 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate often involve esterification reactions between 2-(2-methylpiperidin-1-yl)-2-oxoethanol and 4-methylbenzoyl chloride. Optimization of these methods is a common topic in academic forums, with researchers sharing insights on yield improvement and green chemistry approaches. Such discussions align with the broader trend of sustainable chemical practices.

In conclusion, 2-(2-methylpiperidin-1-yl)-2-oxoethyl 4-methylbenzoate (CAS No. 1260915-91-0) represents a fascinating example of modern organic chemistry's potential. Its combination of a piperidine backbone and aromatic ester functionality opens doors for diverse applications, from pharmaceuticals to specialty chemicals. As interest in tailor-made compounds grows, this molecule will likely remain a focal point for innovation and research.